Cas no 83767-16-2 (Ethanone, 1-(7-methoxy-4-nitro-2-benzofuranyl)-)
83767-16-2 structure
Product Name:Ethanone, 1-(7-methoxy-4-nitro-2-benzofuranyl)-
CAS No:83767-16-2
MF:C11H9NO5
MW:235.192863225937
CID:668492
PubChem ID:12809481
Update Time:2025-04-19
Ethanone, 1-(7-methoxy-4-nitro-2-benzofuranyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(7-methoxy-4-nitro-2-benzofuranyl)-
- 1-(7-methoxy-4-nitro-1-benzofuran-2-yl)ethanone
- 83767-16-2
- SCHEMBL3167884
- DTXSID10510428
- 1-(7-Methoxy-4-nitro-1-benzofuran-2-yl)ethan-1-one
- AVPIFKNKZZATNU-UHFFFAOYSA-N
- 2-acetyl-7-methoxy-4-nitrobenzofuran
- 1-(7-Methoxy-4-nitrobenzofuran-2-yl)ethanone
-
- Inchi: 1S/C11H9NO5/c1-6(13)10-5-7-8(12(14)15)3-4-9(16-2)11(7)17-10/h3-5H,1-2H3
- InChI Key: AVPIFKNKZZATNU-UHFFFAOYSA-N
- SMILES: O1C(C(C)=O)=CC2C(=CC=C(C1=2)OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 235.04807239g/mol
- Monoisotopic Mass: 235.04807239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 85.3Ų
Ethanone, 1-(7-methoxy-4-nitro-2-benzofuranyl)- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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